Cas no 937993-20-9 (2-{(5-methyl-2-phenyl-1,3-oxazol-4-yl)methylsulfanyl}-3-propyl-3,4-dihydroquinazolin-4-one)

2-{(5-Methyl-2-phenyl-1,3-oxazol-4-yl)methylsulfanyl}-3-propyl-3,4-dihydroquinazolin-4-one is a heterocyclic compound featuring a quinazolinone core modified with a 5-methyl-2-phenyloxazole substituent via a methylsulfanyl linker. This structure suggests potential utility in medicinal chemistry, particularly as an intermediate or scaffold for bioactive molecule development. The oxazole and quinazolinone moieties are known for their pharmacological relevance, often associated with antimicrobial, anti-inflammatory, or kinase inhibitory activity. The propyl group at the 3-position may influence lipophilicity and binding affinity. The compound’s synthetic versatility allows for further functionalization, making it valuable for structure-activity relationship studies. Its well-defined molecular architecture supports precise characterization and reproducibility in research applications.

2-{(5-methyl-2-phenyl-1,3-oxazol-4-yl)methylsulfanyl}-3-propyl-3,4-dihydroquinazolin-4-one structure

937993-20-9 structure

Product Name:2-{(5-methyl-2-phenyl-1,3-oxazol-4-yl)methylsulfanyl}-3-propyl-3,4-dihydroquinazolin-4-one

CAS No:937993-20-9

MF:C₂₂H₂₁N₃O₂S

MW:391.486043691635

CID:5428605

Update Time:2025-10-21

2-{(5-methyl-2-phenyl-1,3-oxazol-4-yl)methylsulfanyl}-3-propyl-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

- 2-[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methylsulfanyl]-3-propylquinazolin-4-one
- 4(3H)-Quinazolinone, 2-[[(5-methyl-2-phenyl-4-oxazolyl)methyl]thio]-3-propyl-
- 2-{(5-methyl-2-phenyl-1,3-oxazol-4-yl)methylsulfanyl}-3-propyl-3,4-dihydroquinazolin-4-one
- Inchi： 1S/C22H21N3O2S/c1-3-13-25-21(26)17-11-7-8-12-18(17)24-22(25)28-14-19-15(2)27-20(23-19)16-9-5-4-6-10-16/h4-12H,3,13-14H2,1-2H3
- InChI Key： MFEVMCUJYDLKRT-UHFFFAOYSA-N
- SMILES： N1C2=C(C=CC=C2)C(=O)N(CCC)C=1SCC1=C(C)OC(C2=CC=CC=C2)=N1

2-{(5-methyl-2-phenyl-1,3-oxazol-4-yl)methylsulfanyl}-3-propyl-3,4-dihydroquinazolin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3382-2242-2μmol	2-{[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]sulfanyl}-3-propyl-3,4-dihydroquinazolin-4-one	937993-20-9	90%+	2μl	$57.0	2023-04-26
Life Chemicals	F3382-2242-5μmol	2-{[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]sulfanyl}-3-propyl-3,4-dihydroquinazolin-4-one	937993-20-9	90%+	5μl	$63.0	2023-04-26
Life Chemicals	F3382-2242-10μmol	2-{[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]sulfanyl}-3-propyl-3,4-dihydroquinazolin-4-one	937993-20-9	90%+	10μl	$69.0	2023-04-26
Life Chemicals	F3382-2242-20μmol	2-{[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]sulfanyl}-3-propyl-3,4-dihydroquinazolin-4-one	937993-20-9	90%+	20μl	$79.0	2023-04-26
Life Chemicals	F3382-2242-1mg	2-{[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]sulfanyl}-3-propyl-3,4-dihydroquinazolin-4-one	937993-20-9	90%+	1mg	$54.0	2023-04-26
Life Chemicals	F3382-2242-2mg	2-{[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]sulfanyl}-3-propyl-3,4-dihydroquinazolin-4-one	937993-20-9	90%+	2mg	$59.0	2023-04-26
Life Chemicals	F3382-2242-3mg	2-{[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]sulfanyl}-3-propyl-3,4-dihydroquinazolin-4-one	937993-20-9	90%+	3mg	$63.0	2023-04-26
Life Chemicals	F3382-2242-4mg	2-{[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]sulfanyl}-3-propyl-3,4-dihydroquinazolin-4-one	937993-20-9	90%+	4mg	$66.0	2023-04-26
Life Chemicals	F3382-2242-5mg	2-{[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]sulfanyl}-3-propyl-3,4-dihydroquinazolin-4-one	937993-20-9	90%+	5mg	$69.0	2023-04-26
Life Chemicals	F3382-2242-10mg	2-{[(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl]sulfanyl}-3-propyl-3,4-dihydroquinazolin-4-one	937993-20-9	90%+	10mg	$79.0	2023-04-26

2-{(5-methyl-2-phenyl-1,3-oxazol-4-yl)methylsulfanyl}-3-propyl-3,4-dihydroquinazolin-4-one Related Literature

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Additional information on 2-{(5-methyl-2-phenyl-1,3-oxazol-4-yl)methylsulfanyl}-3-propyl-3,4-dihydroquinazolin-4-one

Chemical Compound CAS No. 937993-20-9: 2-{(5-Methyl-2-phenyl-1,3-Oxazol-4-yl)methylsulfanyl}-3-propyl-3,4-dihydroquinazolin-4-one

The chemical compound with CAS No. 937993-20-9, known as 2-{(5-methyl-2-phenyl-1,3-Oxazol-4-yl)methylsulfanyl}-3-propyl-3,4-dihydroquinazolin-4-one, is a complex organic molecule with significant potential in the fields of pharmacology and material science. This compound has been the subject of recent research due to its unique structural properties and promising applications in drug development and advanced materials.

The molecular structure of this compound is characterized by a quinazolinone core, which is a heterocyclic aromatic system. This core is further substituted with a methylsulfanyl group attached to an oxazole ring. The oxazole moiety itself is substituted with a methyl group and a phenyl group, adding complexity and diversity to the molecule's electronic properties. Additionally, the presence of a propyl group at the 3-position of the quinazolinone ring introduces steric effects that may influence the compound's reactivity and solubility.

Recent studies have highlighted the potential of this compound in medicinal chemistry. The quinazolinone framework is well-known for its ability to act as a scaffold for bioactive molecules, particularly in kinase inhibitors and anti-cancer agents. The incorporation of the oxazole ring further enhances the molecule's ability to interact with biological targets through hydrogen bonding and π-interactions. Moreover, the methylsulfanyl group contributes to the compound's lipophilicity, which is crucial for its absorption and distribution within biological systems.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions and cyclization. Researchers have employed methods such as Suzuki-Miyaura coupling and Stille coupling to construct the oxazole ring and establish key bonds within the molecule. These methods not only ensure high yields but also allow for fine-tuning of the substituents to optimize pharmacokinetic properties.

The application of this compound extends beyond pharmacology into material science. Its aromaticity and conjugated system make it a candidate for use in organic electronics, such as in light-emitting diodes (LEDs) and photovoltaic devices. The molecule's ability to undergo charge transfer transitions under UV irradiation suggests its potential as a chromophore in advanced materials.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-toxicity. Initial studies indicate that it exhibits moderate biodegradation under aerobic conditions, though further research is required to assess its long-term impact on ecosystems.

In conclusion, CAS No. 937993-20-9 represents a versatile chemical entity with multifaceted applications across various scientific domains. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a valuable compound for future research and development.